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Compound of Interest

Compound Name: Sniper(abl)-039

Cat. No.: B606945 Get Quote

FOR RESEARCH USE ONLY. Not for use in humans or animals.

This document provides essential guidance for researchers, scientists, and drug development

professionals on the safe handling, personal protective equipment (PPE), and disposal of

Sniper(abl)-039. As a novel PROTAC (Proteolysis Targeting Chimera), Sniper(abl)-039 is a

complex molecule designed for targeted protein degradation in a laboratory setting. Due to its

composition, incorporating a Dasatinib moiety, it requires careful handling to minimize exposure

and ensure a safe research environment.

Hazard Identification and Safety Summary
Sniper(abl)-039 is a conjugate of Dasatinib, a potent kinase inhibitor, and a derivative of

LCL161, an IAP (Inhibitor of Apoptosis Protein) ligand. While a specific Safety Data Sheet

(SDS) for Sniper(abl)-039 is not currently available, the safety precautions should be based on

the hazardous properties of its components.

Dasatinib is classified with the following hazards:

Toxic if swallowed.[1][2][3]

Causes skin irritation.[1][2]

Causes serious eye damage.[1][2]

Suspected of causing cancer.[1][2]
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Suspected of damaging fertility or the unborn child.[1][2]

Causes damage to organs through prolonged or repeated exposure.[1][2]

LCL161 is classified as:

Harmful if swallowed.[4]

Given these known hazards, Sniper(abl)-039 should be handled as a potent and hazardous

compound. The following table summarizes the key safety information derived from the

component molecules.

Hazard
Classification
(GHS)

Dasatinib LCL161
Sniper(abl)-039
(Presumed)

Acute Oral Toxicity
Category 3: Toxic if

swallowed[1][2]

Category 4: Harmful if

swallowed[4]

Handle as Toxic if

Swallowed

Skin

Corrosion/Irritation

Category 2: Causes

skin irritation[1][2]
Not Classified

Handle as a Skin

Irritant

Serious Eye

Damage/Irritation

Category 1: Causes

serious eye

damage[1][2]

Not Classified
Handle as Causing

Serious Eye Damage

Carcinogenicity

Category 2:

Suspected of causing

cancer[1][2]

Not Classified
Handle as Suspected

Carcinogen

Reproductive Toxicity

Category 2:

Suspected of

damaging fertility or

the unborn child[1][2]

Not Classified
Handle as Suspected

Reproductive Toxin

Specific Target Organ

Toxicity (Repeated

Exposure)

Category 1: Causes

damage to organs[1]

[2]

Not Classified

Handle as Causing

Organ Damage on

Repeated Exposure
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Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling

Sniper(abl)-039 in solid (powder) or solution form. The following PPE should be worn at all

times in the laboratory area where the compound is handled:

PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

To prevent skin contact with

the hazardous compound.

Eye Protection
Chemical safety goggles or a

face shield.

To protect eyes from splashes

or airborne particles.

Body Protection
A dedicated lab coat, worn fully

buttoned.

To protect skin and clothing

from contamination.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) is

recommended, especially

when handling the powder

form or creating aerosols.

To prevent inhalation of the

compound.

Operational Plan: Handling and Storage
Engineering Controls:

All work with solid Sniper(abl)-039 should be conducted in a certified chemical fume hood to

minimize inhalation exposure.

When preparing solutions, work should also be performed in a chemical fume hood.

Handling Procedures:

Before handling, ensure all necessary PPE is correctly donned.

Avoid the creation of dust when handling the solid form.

Use dedicated spatulas and weighing papers.
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For solubilization, add the solvent slowly to the vial containing the solid compound.

After handling, thoroughly wash hands and forearms with soap and water.

Storage:

Store Sniper(abl)-039 in a cool, dry, and dark place.

For long-term storage, it is recommended to store the compound at -20°C.[5]

Keep the container tightly sealed to prevent contamination.

Disposal Plan
All materials contaminated with Sniper(abl)-039, including empty vials, pipette tips, gloves, and

bench paper, must be treated as hazardous waste.

Disposal Protocol:

Collect all solid and liquid waste containing Sniper(abl)-039 in a dedicated, clearly labeled

hazardous waste container.

Do not mix with other chemical waste streams unless compatibility is confirmed.

Dispose of the hazardous waste through your institution's environmental health and safety

(EHS) office, following all local, state, and federal regulations for hazardous chemical waste.

Experimental Workflow and Safety Checkpoints
The following diagram illustrates a typical experimental workflow for handling Sniper(abl)-039,

with integrated safety checkpoints.
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Experimental Workflow for Handling Sniper(abl)-039

Preparation
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Cleanup and Disposal

Don PPE:
- Double Gloves
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Weigh Solid Compound
in Fume Hood

Dissolve in Solvent
in Fume Hood

Treat Cells or
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Incubate

Analyze Results

Decontaminate Work Area

Dispose of Waste in
Hazardous Waste Container

Remove PPE and
Wash Hands Thoroughly

Click to download full resolution via product page
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Caption: A flowchart outlining the key steps and safety checks for handling Sniper(abl)-039
from preparation to disposal.

Signaling Pathway of Sniper(abl)-039
Sniper(abl)-039 is a PROTAC that induces the degradation of the BCR-ABL fusion protein,

which is a key driver in Chronic Myelogenous Leukemia (CML). It achieves this by hijacking the

cell's natural protein disposal system.
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Mechanism of Action of Sniper(abl)-039

PROTAC Action

Ubiquitin-Proteasome System

Sniper(abl)-039

BCR-ABL Protein

Binds

IAP E3 Ligase

Recruits

Ternary Complex
(Sniper-BCR-ABL-IAP)

Ubiquitination of BCR-ABL

Induces

26S Proteasome

Recognized by

BCR-ABL Degradation

Small Peptides

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b606945?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: The signaling pathway illustrating how Sniper(abl)-039 brings together the target

protein (BCR-ABL) and an E3 ligase (IAP) to trigger protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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